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Compound of Interest

Compound Name: Lignosulfonic acid

Cat. No.: B1195499

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lignosulfonic acid (CAS Number: 8062-15-5) is a complex polymer derived from lignin, a
major component of wood.[1] It is a by-product of the sulfite pulping process used in the paper
industry.[2] Its properties as a dispersant, binder, and emulsifier have led to its use in a wide
range of industrial applications, including as a concrete admixture, an animal feed binder, and
in the manufacturing of gypsum board.[2] This technical guide provides an in-depth overview of
the safety data for lignosulfonic acid, including its CAS number, physical and chemical
properties, and toxicological information. It also outlines the general experimental protocols for
key safety assessments.

Core Data Presentation

Quantitative safety data for lignosulfonic acid is not extensively available in public safety data
sheets. Much of the available data pertains to its salts, such as calcium lignosulfonate and
sodium lignosulfonate. While the systemic toxicity of the lignosulfonate polymer is expected to
be low, the acidic nature of lignosulfonic acid presents distinct hazards.
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Property Value Source(s)

Chemical Identity

CAS Number 8062-15-5 [1]

C20H26010S2 (representative
Molecular Formula

monomer)
Physical Properties
Physical State Solid
Water Solubility Good [2][3]

Toxicological Data

> 5,000 mg/kg (Rat, for

Acute Oral Toxicity (LD50) ] )
Calcium Lignosulfonate)

No skin irritation (Rabbit, for

Calcium Lignosulfonate)

Skin Corrosion/Irritation

o No eye irritation (Rabbit, for
Eye Irritation ) )
Calcium Lignosulfonate)

Exposure Controls

Occupational Exposure Limits No data available

Fire and Reactivity

Flash Point No data available

Auto-ignition Temperature No data available

Experimental Protocols

The safety data for chemical substances like lignosulfonic acid are typically determined using
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD).[4][5][6][7] These guidelines are
internationally recognized for assessing the potential effects of chemicals on human health and
the environment.[4][5]
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Acute Oral Toxicity (LD50) Testing

The acute oral toxicity of a substance is commonly evaluated using the LD50 (Lethal Dose 50)
test. This test determines the single dose of a substance that is expected to cause the death of
50% of a group of test animals when administered orally.[8][9] The general protocol, often
following OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), involves the
following steps:

Animal Selection: Healthy, young adult rodents (typically rats or mice) are used.[10]

o Dose Administration: The test substance is administered in a single dose by gavage to a
group of animals.

e Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity
and mortality.

o Dose Adjustment: The dose for subsequent groups of animals is adjusted up or down
depending on the outcome of the previous group.

o LD50 Determination: The LD50 value is calculated from the mortality data.

Skin and Eye Irritation Testing

Protocols for assessing skin and eye irritation potential generally follow OECD Guidelines 404
(Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion), respectively.

o Skin Irritation: A small amount of the test substance is applied to a shaved patch of skin on a
test animal (typically a rabbit). The site is observed for signs of erythema (redness) and
edema (swelling) over a period of several days.

» Eye Irritation: A small amount of the substance is instilled into one eye of a test animal
(again, typically a rabbit). The eye is observed for redness, swelling, and corneal opacity.

Mandatory Visualizations
Logical Relationship for Chemical Safety Assessment
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Figure 1. General Workflow for Chemical Safety Assessment
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Caption: General Workflow for Chemical Safety Assessment

Experimental Workflow for Acute Oral Toxicity (LD50)
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Figure 2: Experimental Workflow for LD50 Determination
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Caption: Experimental Workflow for LD50 Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lignosulfonic Acid: A Comprehensive Technical Guide
to its CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195499#lignosulfonic-acid-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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